![molecular formula C11H13FN2O2 B1476629 6-(3-(Fluoromethyl)pyrrolidin-1-yl)nicotinic acid CAS No. 2090295-10-4](/img/structure/B1476629.png)
6-(3-(Fluoromethyl)pyrrolidin-1-yl)nicotinic acid
Overview
Description
“6-(3-(Fluoromethyl)pyrrolidin-1-yl)nicotinic acid” is a chemical compound with potential applications in scientific research, including drug development and understanding neurobiology. It has the empirical formula C10H11FN2O2 .
Molecular Structure Analysis
The molecular weight of “this compound” is 210.20 .Physical and Chemical Properties Analysis
The empirical formula of “this compound” is C10H11FN2O2 .Scientific Research Applications
Synthesis and Preparation in Pharmaceutical Intermediates
6-(3-(Fluoromethyl)pyrrolidin-1-yl)nicotinic acid and its derivatives are extensively studied in the synthesis of pharmaceutical intermediates. For instance, Wang et al. (2006) describe the synthesis of a key pharmaceutical intermediate closely related to this compound. They focus on a practical synthesis method that introduces the aminomethyl moiety via a palladium-catalyzed cyanation/reduction sequence, indicating the compound's significance in medicinal chemistry (Wang et al., 2006).
Development of Nicotinic Acid-Based Pseudopeptides
Ovdiichuk et al. (2015) have developed nicotinic acid-based amino acid units bearing an amidoxime function on the pyridine ring. This research explores the synthesis of 2-cyanonicotinic acid, which is efficiently coupled with methyl esters of L-α-amino acids to form intermediate pseudopeptides. This study highlights the compound's relevance in the development of novel pseudopeptide structures (Ovdiichuk et al., 2015).
Industrial Production and Environmental Impact
Lisicki et al. (2022) discuss ecological methods for producing nicotinic acid from commercially available raw materials, focusing on those methods with potential industrial applications. This research underscores the environmental implications and the need for green chemistry in the production of nicotinic acid and its derivatives, thereby highlighting its industrial significance (Lisicki et al., 2022).
Role in Tobacco Alkaloid Biosynthesis
Scott (1967) examined the incorporation of nicotinic acid into nicotine in tobacco plants. This study provides insight into the metabolic pathways in plants, specifically how nicotinic acid is involved in the biosynthesis of nicotine, a key tobacco alkaloid (Scott, 1967).
Properties
IUPAC Name |
6-[3-(fluoromethyl)pyrrolidin-1-yl]pyridine-3-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13FN2O2/c12-5-8-3-4-14(7-8)10-2-1-9(6-13-10)11(15)16/h1-2,6,8H,3-5,7H2,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUCDTTVORGFTFE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1CF)C2=NC=C(C=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13FN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.